Calcium-40
Calcium-40
A basic element found in nearly all tissues. It is a member of the alkaline earth family of metals with the atomic symbol Ca, atomic number 20, and atomic weight 40. Calcium is the most abundant mineral in the body and combines with phosphorus to form calcium phosphate in the bones and teeth. It is essential for the normal functioning of nerves and muscles and plays a role in blood coagulation (as factor IV) and in many enzymatic processes.
Brand Name:
Vulcanchem
CAS No.:
14092-94-5
VCID:
VC0076470
InChI:
InChI=1S/Ca/i1+0
SMILES:
[Ca]
Molecular Formula:
Ca
Molecular Weight:
39.962591 g/mol
Calcium-40
CAS No.: 14092-94-5
Main Products
VCID: VC0076470
Molecular Formula: Ca
Molecular Weight: 39.962591 g/mol
| CAS No. | 14092-94-5 |
|---|---|
| Product Name | Calcium-40 |
| Molecular Formula | Ca |
| Molecular Weight | 39.962591 g/mol |
| IUPAC Name | calcium-40 |
| Standard InChI | InChI=1S/Ca/i1+0 |
| Standard InChIKey | OYPRJOBELJOOCE-IGMARMGPSA-N |
| Isomeric SMILES | [40Ca] |
| SMILES | [Ca] |
| Canonical SMILES | [Ca] |
| Description | A basic element found in nearly all tissues. It is a member of the alkaline earth family of metals with the atomic symbol Ca, atomic number 20, and atomic weight 40. Calcium is the most abundant mineral in the body and combines with phosphorus to form calcium phosphate in the bones and teeth. It is essential for the normal functioning of nerves and muscles and plays a role in blood coagulation (as factor IV) and in many enzymatic processes. |
| Synonyms | Blood Coagulation Factor IV Calcium Calcium 40 Calcium-40 Coagulation Factor IV Factor IV Factor IV, Coagulation |
| PubChem Compound | 6337033 |
| Last Modified | Dec 23 2021 |
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